Cas no 1805353-36-9 (3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol
• CAS No: 1805353-36-9
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4875017
• Update Time: 2025-07-23

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol

• Inchi： 1S/C8H5F3N2O/c9-7(10)6-1-4(3-14)5(2-12)8(11)13-6/h1,7,14H,3H2
• InChI Key： QCJDXEQNHRQOHC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(C#N)=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol

Introduction to 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1805353-36-9)

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805353-36-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its structural features including a cyano group, two fluorine atoms, and a methanol substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol consists of a pyridine core substituted with a cyano group at the 3-position, a difluoromethyl group at the 6-position, and a fluorine atom at the 2-position. The presence of these fluorinated moieties enhances the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry for improving drug bioavailability and efficacy. Additionally, the methanol group at the 4-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, fluorinated pyridines have become increasingly important in the development of novel pharmaceuticals due to their ability to modulate biological activity and improve pharmacokinetic properties. The compound 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol has been explored in various research studies for its potential applications in treating inflammatory diseases, infectious disorders, and cancer. Its unique structural motifs make it a versatile scaffold for designing molecules with targeted biological activity.

One of the most compelling aspects of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol is its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to human health. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases and other enzymes implicated in cancer progression. The difluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The cyano group in 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol also contributes to its reactivity and functionalization potential. This moiety can be further modified through various chemical transformations, such as reduction or hydrolysis, to introduce additional functional groups or alter the compound's biological profile. Such flexibility is highly valuable in medicinal chemistry, where fine-tuning molecular structure is often necessary to achieve optimal pharmacological effects.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol's interactions with biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization.

The agrochemical industry has also shown interest in 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol due to its potential as a precursor for developing novel pesticides and herbicides. Fluorinated pyridines are known for their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. This makes them ideal candidates for creating environmentally friendly agrochemical solutions that are effective against resistant strains of weeds and insects.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1805353-36-9) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers seeking to create innovative therapeutics. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is likely to grow even further.